Cas no 2137607-77-1 (Bicyclo[2.2.2]octane-1-carboxylic acid, 2-amino-4-methoxy-, methyl ester)

• Product Name: Bicyclo[2.2.2]octane-1-carboxylic acid, 2-amino-4-methoxy-, methyl ester
• CAS No: 2137607-77-1
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5297492
• Update Time: 2025-06-22

Bicyclo[2.2.2]octane-1-carboxylic acid, 2-amino-4-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-1-carboxylic acid, 2-amino-4-methoxy-, methyl ester

• Inchi： 1S/C11H19NO3/c1-14-9(13)11-5-3-10(15-2,4-6-11)7-8(11)12/h8H,3-7,12H2,1-2H3
• InChI Key： MJAFIJSGWYGUKE-UHFFFAOYSA-N
• SMILES： C12(C(OC)=O)CCC(OC)(CC1)CC2N

Additional information on Bicyclo[2.2.2]octane-1-carboxylic acid, 2-amino-4-methoxy-, methyl ester

Exploring the Properties and Applications of Bicyclo[2.2.2]octane-1-carboxylic acid, 2-amino-4-methoxy-, methyl ester (CAS No. 2137607-77-1)

The compound Bicyclo[2.2.2]octane-1-carboxylic acid, 2-amino-4-methoxy-, methyl ester (CAS No. 2137607-77-1) is a structurally unique molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. Its bicyclic framework and functional groups, including the amino and methoxy substituents, make it a versatile building block for synthetic applications. Researchers are particularly interested in its potential as a precursor for drug discovery, given its ability to modulate biological activity through its rigid bicyclo[2.2.2]octane core.

In recent years, the demand for novel small-molecule scaffolds has surged, driven by the need for innovative therapeutics and materials. The methyl ester derivative of this compound offers enhanced solubility and stability, making it a valuable candidate for further chemical modifications. Its 2-amino-4-methoxy substitution pattern is also of interest for designing bioactive molecules, as these moieties are often found in compounds with antimicrobial or anti-inflammatory properties. This aligns with current trends in green chemistry and sustainable synthesis, where efficient and eco-friendly methods are prioritized.

From a synthetic perspective, the bicyclo[2.2.2]octane skeleton is known for its conformational rigidity, which can impart unique stereoelectronic properties to derived compounds. This makes CAS No. 2137607-77-1 a promising candidate for asymmetric catalysis and chiral auxiliaries. Additionally, its carboxylic acid methyl ester functionality allows for straightforward derivatization, enabling researchers to explore a wide range of chemical transformations. Such flexibility is highly sought after in medicinal chemistry, where rapid structural diversification is essential for optimizing drug candidates.

The growing interest in Bicyclo[2.2.2]octane-1-carboxylic acid, 2-amino-4-methoxy-, methyl ester is reflected in its increasing presence in scientific literature and patent filings. Its potential applications span peptide mimetics, enzyme inhibitors, and even material science, where its rigid structure could contribute to the development of advanced polymers. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in drug development and chemical synthesis.

For researchers and industry professionals, understanding the synthesis and reactivity of CAS No. 2137607-77-1 is crucial. Its amino and methoxy groups offer multiple sites for functionalization, while its bicyclic core ensures structural integrity under various conditions. This combination of features makes it an attractive target for high-throughput screening and combinatorial chemistry, where diverse libraries of compounds are generated to identify new leads. Furthermore, its compatibility with modern flow chemistry techniques highlights its relevance in contemporary research.

In conclusion, Bicyclo[2.2.2]octane-1-carboxylic acid, 2-amino-4-methoxy-, methyl ester represents a fascinating intersection of structural complexity and functional versatility. Its CAS No. 2137607-77-1 serves as a gateway to exploring new chemical space, with implications for drug design, catalysis, and beyond. As the scientific community delves deeper into its potential, this compound is likely to emerge as a cornerstone in the development of next-generation therapeutic agents and functional materials.